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Compound of Interest

Compound Name: 2-Chloro-3-methoxy-6-nitroaniline
CAS No.: 89975-38-2
Cat. No.: B2899481
Get Quote
. J

Executive Summary & Immediate Hazard
Assessment

2-Chloro-3-methoxy-6-nitroaniline (CAS: 89975-38-2) is a halogenated nitro-aromatic
intermediate. As a Senior Application Scientist, | must emphasize that this compound presents
a dual-threat profile:

o Acute Toxicity: Like many nitroanilines, it is readily absorbed through the skin and lungs,
posing risks of methemoglobinemia (interference with oxygen transport in blood).

o Environmental Persistence: The chlorine substituent increases stability, making it toxic to
aquatic life with long-lasting effects.

Critical Prohibition: Under NO circumstances should this material be discharged into municipal
sewage systems or disposed of in general trash. It requires High-Temperature Incineration at a
permitted hazardous waste facility.

Physiochemical & Hazard Profile
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Property Data / Classification Operational Implication

Unique identifier for waste
CAS Number 89975-38-2 i
manifests.

) ) ] Risk of dust generation;
Physical State Solid (Crystalline) ) )
requires particulate control.[1]

H300/H310/H330 (Fatal if

o High-Level PPE Required.
Hazard Codes swallowed/skin/inhaled)H411

_ o Handle in a fume hood.[2]
(Toxic to aquatic life)

Do NOT mix with oxidizers or

Chemical Class Halogenated Nitro-aromatic ]
strong acids.[3]
Must be segregated from non-
_ _ halogenated solvents to
Waste Stream Halogenated Organic (Solid)

prevent cross-contamination
fees.[4]

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Improper segregation is the #1 cause of rejected waste
pickups and increased disposal costs.

Segregation Logic
You must segregate this compound into a Solid, Halogenated, Toxic waste stream.

» Why Halogenated? The chlorine atom requires specific incineration conditions (scrubbers) to
neutralize acidic byproducts (HCI). Mixing this with non-halogenated waste forces the entire
volume to be treated as halogenated, exponentially increasing cost.[4]

e Why Toxic? Due to the "Fatal if..." GHS classification, this waste must often be double-
bagged or placed in a rigid secondary container to protect waste handlers.

DOT Diagram: Waste Segregation Decision Tree
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Waste Generation:

2-Chloro-3-methoxy-6-nitroaniline

Is it Solid or Liquid?

VRN

Liquid Waste
(Mother Liquor/Solvent)

N/

Contains Halogens?
(Yes, Cl atom)

Solid Waste

STREAM A: STREAM B:
Solid Halogenated Toxic Liguid Halogenated Solvent
(Rigid Container) (Carboy)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloro-3-methoxy-6-nitroaniline waste to ensure
regulatory compliance and cost-efficiency.

Packaging & Labeling Protocols

Once segregated, the physical packaging must ensure containment during transport.

Step-by-Step Packaging
e Primary Containment: Place the solid waste into a clear, sealable polyethylene bag

(minimum 4 mil thickness).

e Secondary Containment: Place the sealed bag into a rigid, wide-mouth high-density
polyethylene (HDPE) jar.
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o Expert Insight: Avoid metal containers. Nitroanilines can react with certain metals or rust
over time, potentially compromising container integrity.

e Sealing: Screw the lid tight and apply parafilm or tape to prevent loosening during
vibration/transport.

Labeling Requirements

The label must be legible and solvent-resistant. Include the following fields:

Chemical Name: 2-Chloro-3-methoxy-6-nitroaniline (No abbreviations).

Hazards: TOXIC, ENVIRONMENTAL HAZARD.[5][6]

Composition: 100% (if pure) or specific concentration if in solution.

Generator Info: Lab Name, Date, and Contact Person.

Emergency Response: Spills & Exposure

Because of the high acute toxicity (H310/H330), a spill of this material is a major bio-safety
incident, not a janitorial task.

DOT Diagram: Spill Response Workflow

1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify personnel Tyvek Suit, Nitrile (Double), Cover with damp absorbent Scoop into HazWaste Container Label as Hazardous Waste
Evacuate immediate area N95 or P100 Respirator (Avoid dust generation) Wash surface with soap/water Contact EHS

Click to download full resolution via product page

Figure 2: Operational workflow for managing a spill of 2-Chloro-3-methoxy-6-nitroaniline.
Speed and respiratory protection are paramount.

Specific Cleanup Nuances

e Dust Control: Do not dry sweep. Misting the powder lightly with water (if safe) or covering it
with a wet paper towel prevents the generation of toxic dust.
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» Decontamination: After bulk removal, wipe the surface with a mild detergent. Nitroanilines
can stain surfaces yellow/orange; this visual cue helps verify cleaning efficacy.

Final Disposal Pathway (The "Black Box")

Researchers often hand waste to EHS and forget it. Understanding the downstream process
validates why you segregated it.

e Transport: A licensed hazardous waste hauler collects the container.
o Treatment Method:Incineration.
o The waste is injected into a rotary kiln at >1000°C.

o Chemistry: The organic skeleton is oxidized to CO2 and H20O. The Nitrogen becomes NOx
(scrubbed). The Chlorine becomes HCI gas.

o Scrubbing: The exhaust gas passes through a caustic scrubber (NaOH) to neutralize the
HCI, preventing acid rain formation.

 Verification: The facility issues a Certificate of Disposal/Destruction (COD), closing the
"Cradle-to-Grave" tracking loop required by the EPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.ICSC 0306 - 2-NITROANILINE [chemicalsafety.ilo.org]

e 2. sigmaaldrich.com [sigmaaldrich.com]

o 3. fishersci.com [fishersci.com]

e 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
e 5. chemicalbook.com [chemicalbook.com]

o 6. WERCS Studio - Application Error [assets.thermofisher.com]

» To cite this document: BenchChem. [Proper Disposal Procedures: 2-Chloro-3-methoxy-6-
nitroaniline[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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3-methoxy-6-nitroaniline-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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